Cas no 1040654-13-4 (4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide)

• Product Name: 4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide
• CAS No: 1040654-13-4
• MF: C₂₂H₂₇N₇O₂
• MW: 421.495483636856
• CID: 6317150
• PubChem ID: 30858697
• Update Time: 2025-06-03

4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide
• SR-01000921670-1
• 4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-N-(2-phenylethyl)piperazine-1-carboxamide
• AKOS024503135
• 1040654-13-4
• SR-01000921670
• F5252-0308
• 4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)-N-phenethylpiperazine-1-carboxamide

• Inchi： 1S/C22H27N7O2/c1-31-20-9-7-19(8-10-20)29-21(24-25-26-29)17-27-13-15-28(16-14-27)22(30)23-12-11-18-5-3-2-4-6-18/h2-10H,11-17H2,1H3,(H,23,30)
• InChI Key： GLKQCVDDNAYYNP-UHFFFAOYSA-N
• SMILES： O=C(NCCC1C=CC=CC=1)N1CCN(CC2=NN=NN2C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 421.22262313g/mol
• Monoisotopic Mass: 421.22262313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide

Introduction to 4-{[1-(4-methoxyphenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-(2-phenylethyl)piperazine-1-carboxamide} and Its Significance in Modern Chemical Biology

The compound with the CAS number 1040654-13-4 is a sophisticated molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 4-{[1-(4-methoxyphenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-(2-phenylethyl)piperazine-1-carboxamide}, represents a convergence of innovative chemical synthesis and biological activity. Its molecular structure is characterized by a piperazine core substituted with a tetrazole moiety linked to a 4-methoxyphenyl group, further modified with a 2-phenylethyl side chain. This unique arrangement imparts distinct pharmacological properties that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, the development of novel pharmacological agents has been heavily influenced by the ability to design molecules with specific interactions at the molecular level. The presence of both the tetrazole and piperazine moieties in this compound suggests potential applications in modulating various biological pathways. Tetrazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 4-methoxyphenyl group enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and interact with intracellular targets. Additionally, the 2-phenylethyl side chain contributes to the overall stability and bioavailability of the compound.

The significance of this compound is further underscored by its potential role in addressing unmet medical needs. Current research in chemical biology emphasizes the importance of targeting specific enzymes and receptors that are involved in disease pathogenesis. The structural features of 4-{[1-(4-methoxyphenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-(2-phenylethyl)piperazine-1-carboxamide} make it a versatile scaffold for developing drugs that can interact with these targets. For instance, its piperazine core is commonly found in many pharmacologically active compounds due to its ability to bind to serotonin receptors, which are implicated in depression, anxiety, and other neurological disorders.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. This approach has significantly accelerated the drug discovery process by allowing scientists to screen large libraries of compounds for potential hits. In the case of 4-{[1-(4-methoxyphenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-(2-phenylethyl)piperazine-1-carboxamide}, computational models have suggested that it may exhibit inhibitory activity against certain enzymes associated with cancer progression. These predictions are based on the known binding modes of similar compounds and the structural features that would allow this molecule to interact effectively with its target proteins.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed coupling reactions has made it possible to construct complex molecular frameworks efficiently. The incorporation of the tetrazole ring is particularly challenging due to its reactive nature, but recent methodologies have improved the feasibility of incorporating this moiety into larger molecules without compromising their integrity.

In addition to its potential therapeutic applications, 4-{[1-(4-methoxyphenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-(2-phenylethyl)piperazine-1-carboxamide} has also attracted interest from researchers studying drug delivery systems. The ability to modify its physical properties through structural engineering opens up possibilities for developing novel formulations that can enhance bioavailability or target specific tissues within the body. For example, encapsulating this compound within liposomes or nanoparticles could improve its delivery efficiency and reduce systemic side effects.

The future direction of research on this compound will likely focus on elucidating its mechanism of action and optimizing its pharmacological properties. Preclinical studies will be essential to evaluate its safety profile and efficacy in animal models before human trials can be initiated. Collaborations between synthetic chemists and biologists will be crucial in deciphering how this molecule interacts with biological systems and how these interactions can be harnessed for therapeutic benefit.

In conclusion, 4-{[1-(4-methoxyphenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-(2-phenylethyl)piperazine-1-carboxamide} represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of medical conditions.